(2-Fluorophenyl)(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

• IUPAC Name: (2-fluorophenyl)-[3-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C16H12FN3O2S/c17-13-4-2-1-3-12(13)16(21)20-7-11(8-20)15-18-14(19-22-15)10-5-6-23-9-10/h1-6,9,11H,7-8H2
• InChI Key: DSHXNMGXHZLWFM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=CC=C2F)C3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C16H12FN3O2S
• Molecular Weight: 329.4 g/mol
• CAS No.: 1396802-44-0

Description

(2-Fluorophenyl)(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C16H12FN3O2S and its molecular weight is 329.35. The purity is usually 95%.
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Scientific Research Applications

Material Science and Pharmaceuticals

Thiophene, a core structure related to the compound , has been highlighted for its significant potential in material science and pharmaceuticals. Substituted thiophenes exhibit a wide range of biological activities, including antibacterial, antifungal, antioxidant, antivirus, and antiprotozoal properties. Moreover, polymeric thiophenes are utilized in thin-film transistors, organic field-effect transistors, organic light-emitting transistors (OLET), chemical sensors, and solar cells, demonstrating the versatility of thiophene-based compounds in technological and medical applications (Nagaraju et al., 2018).

Chemical Synthesis and Drug Development

The compound's relevance extends to chemical synthesis and drug development, where fluorophenyl and thiophenyl groups play crucial roles. For instance, the synthesis of fluorinated benzophenones and their derivatives through nucleophilic aromatic substitution highlights the importance of fluorophenyl groups in developing novel fluorophores with enhanced photostability and spectroscopic properties. This approach allows access to a variety of fluorinated analogs, useful in creating advanced materials and drugs (Woydziak et al., 2012).

Antimicrobial and Anticancer Activities

Further research into similar compounds demonstrates their antimicrobial and anticancer activities. For example, derivatives of (4-Fluorophenyl)(1-(5-phenyl-1,3,4-oxadiazol-2-yl)indolizin-3-yl)methanone have been synthesized and evaluated for their anticancer and antimicrobial properties, underscoring the potential of such structures in developing new therapeutic agents (Naik et al., 2022).